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Introduction
N-Nitrosoanatabine (NAT) is a tobacco-specific nitrosamine (TSNA) found in tobacco

products. TSNAs are recognized as some of the most significant carcinogens in tobacco. Along

with N-Nitrosonornicotine (NNN), 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK), and N-

nitrosoanabasine (NAB), NAT is one of the four major TSNAs monitored in tobacco products.

Regulatory bodies worldwide mandate the accurate measurement and reporting of these

compounds. This application note provides a detailed protocol for the quantification of NAT in

smokeless tobacco products using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS), a method offering high sensitivity and selectivity.
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Caption: Experimental workflow for the quantification of N-Nitrosoanatabine (NAT) in

smokeless tobacco.

Protocols
Sample Preparation
This protocol is based on established methods for TSNA analysis in smokeless tobacco.

Sample Homogenization: Ensure the smokeless tobacco sample is homogeneous before

weighing.

Weighing: Accurately weigh approximately 1.0 g of the homogenized tobacco sample into an

extraction vessel (e.g., a 50 mL centrifuge tube).

Internal Standard Spiking: Spike the sample with a known amount of deuterated internal

standard (e.g., 60 µL of a 10 µg/mL NAT-d4 solution). The use of an isotope-labeled internal

standard for each analyte is crucial for accurate quantification by compensating for matrix

effects.

Extraction: Add 30 mL of 100 mM ammonium acetate solution to the extraction vessel.

Shaking: Cap the vessel and shake for 40 minutes at room temperature using a mechanical

shaker.

Filtration: Filter the extract through a 0.45 µm syringe filter into an autosampler vial for LC-

MS/MS analysis. If necessary, centrifuge the sample solution before filtration.

LC-MS/MS Analysis
The following are typical LC-MS/MS parameters. Optimization may be required based on the

specific instrumentation used.

Table 1: Liquid Chromatography Parameters
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Parameter Value

LC System Waters ACQUITY UPLC H-Class or equivalent

Column
ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7

µm

Column Temperature 45 °C

Mobile Phase A 10 mM ammonium acetate in water

Mobile Phase B 0.1% acetic acid in methanol

Flow Rate 0.45 mL/min

Injection Volume 5 µL

Gradient As required for optimal separation

Table 2: Mass Spectrometry Parameters

Parameter Value

MS System
Waters Xevo TQD Triple Quadrupole Mass

Spectrometer or equivalent

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 2.5 kV

Desolvation Temperature 550 °C

Desolvation Gas Flow 1000 L/Hr

Source Temperature 150 °C

Detection Mode Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for NAT and Internal Standard
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Compound Precursor Ion (m/z) Product Ion (m/z)

NAT 190.1 160.1

NAT-d4 194.1 164.1

Note: The specific MRM transitions should be optimized for the instrument in use.

Calibration and Quantification
Calibration Standards: Prepare a series of calibration standards by diluting a mixed TSNA

stock solution with the extraction solution (100 mM ammonium acetate). A typical calibration

range is from 0.01 to 100 ng/mL for NAT. Each calibration standard should contain the same

concentration of the internal standard as the samples.

Calibration Curve: Generate a calibration curve by plotting the peak area ratio of NAT to

NAT-d4 against the concentration of NAT. A linear regression with a correlation coefficient

(R²) greater than 0.99 is desirable.

Quantification: Calculate the concentration of NAT in the samples using the calibration curve.

The final concentration should be reported in ng/g of the smokeless tobacco product as is

(wet weight).

Quantitative Data Summary
The concentration of NAT in smokeless tobacco products can vary significantly depending on

the product type and origin.

Table 4: N-Nitrosoanatabine (NAT) Levels in Various Smokeless Tobacco Products
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Product Type/Origin
NAT Concentration Range
(µg/g)

Reference

Bangladeshi Brands 0.79 - 45

USA Brands Mean of 2.7 (approx.)

Indian Brands Mean of 1.5 (approx.)

Pakistani Brands Mean of 0.065 (approx.)*

CORESTA Reference Product

(CRP 1.1 - snus)
0.083 - 0.20

CORESTA Reference Product

(CRP 2.1 - moist snuff)
3.8 - 4.9

*Mean values are estimated from graphical data presented in the cited source.

Conclusion
The LC-MS/MS method described provides a robust and sensitive approach for the

quantification of N-Nitrosoanatabine in smokeless tobacco products. Adherence to proper

sample preparation techniques, including the use of isotope-labeled internal standards, is

critical for achieving accurate and reliable results. The wide range of NAT concentrations

observed in different products underscores the importance of routine monitoring to ensure

product safety and regulatory compliance.

To cite this document: BenchChem. [Application Note: Quantification of N-Nitrosoanatabine
in Smokeless Tobacco using LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013793#quantification-of-n-nitrosoanatabine-in-
smokeless-tobacco-using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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